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Stearyl Acrylate: A Comprehensive Technical Guide
Introduction

Stearyl acrylate (SA), also known as octadecyl acrylate, is an organic compound classified as

a long-chain alkyl acrylate ester.[1] Its chemical structure consists of a C18 stearyl group

attached to an acrylate moiety. This monofunctional monomer is characterized by the high

reactivity typical of acrylates combined with a long, hydrophobic alkyl chain.[2][3] These

features impart desirable properties such as hydrophobicity, flexibility, low shrinkage, and

weatherability to the polymers it forms.[2][3] Stearyl acrylate is a versatile feedstock for

chemical syntheses, readily undergoing addition reactions and forming both homopolymers

and copolymers.[3] It is widely used in the formulation of coatings, adhesives, sealants,

lubricants, and textiles.[4][5] For researchers and professionals in drug development, its

biocompatibility and ability to form hydrophobic, lubricating polymers make it a valuable

component in creating advanced drug delivery systems.[6]

Physical Properties
Stearyl acrylate is a colorless to pale yellow liquid or waxy solid at room temperature,

possessing a mild, characteristic ester or acrylic-like odor.[2][4][6] It solidifies into white crystals

at lower temperatures.[4] Its physical state is dependent on purity and ambient temperature.

Table 1: Physical Properties of Stearyl Acrylate
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Property Value Source(s)

Molecular Formula C₂₁H₄₀O₂ [4][7]

Molecular Weight 324.5 to 324.6 g/mol [2][4][7][8]

Appearance
Colorless to pale yellow liquid

or waxy solid
[4][6]

Physical Form
Solid, liquid, paste, or waxy

solid
[2][8][9]

Odor Mild, specific, acrylic-like [2][6][9]

Density 0.868 - 0.904 g/cm³ at 20°C [2][4][6][9]

Melting/Freezing Point 20°C to 34°C [2][4][8][9]

Boiling Point
~400.2°C at 760 mmHg; 160°C

at 3 hPa
[2][4][8]

Flash Point 153.1°C to 190°C [4][8]

Vapor Pressure
1.29E-06 mmHg to 4.13E-06

hPa at 20-25°C
[2][4][9]

Refractive Index 1.452 [4]

Solubility

Insoluble in water; Soluble in

organic solvents (alcohols,

toluene, acetone, hexane)

[4][6][10]

Glass Transition Temp. (Tg) -58 °C (homopolymer) [2][3]

Chemical Properties
Stearyl acrylate is primarily used as a monomer for polymerization.[4] It can be copolymerized

with a wide range of other monomers, including (meth)acrylic acid and its salts, amides, and

esters, as well as methacrylates, acrylonitrile, maleic acid esters, vinyl acetate, vinyl chloride,

vinylidene chloride, styrene, and butadiene.[2][8] This versatility allows for the synthesis of

copolymers with tailored properties.[4]
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Table 2: Chemical Specifications of Stearyl Acrylate

Property Value Source(s)

Purity (Assay) ≥92% to ≥98% [2][3][6]

Acid Value ≤1.0 mg KOH/g [6]

Water Content ≤0.1% to ≤0.5% [2][3][6]

Inhibitor (MEHQ) 175 ± 25 ppm [2][3][8]

Reactivity and Stability
As an acrylate, SA readily undergoes free-radical polymerization.[4] To prevent premature

polymerization during storage, it is stabilized with an inhibitor, typically hydroquinone

monomethyl ether (MEHQ).[2][8] The presence of dissolved oxygen is crucial for the stabilizer

to function effectively; therefore, stearyl acrylate must always be stored under air and never

under inert gases.[2][3][8]

It is a flammable liquid and should be kept away from high temperatures, open flames, and

oxidizing agents.[4] The recommended maximum storage temperature is 35°C, under which a

storage stability of one year can be expected.[2][3][8] If the product crystallizes, it can be

melted by heating up to 60°C for no more than five days to avoid degradation.[2][3][8]

Synthesis and Characterization
Synthesis
The most common method for preparing stearyl acrylate is the esterification reaction between

acrylic acid and octadecanol (stearyl alcohol).[4] This reaction is typically conducted in the

presence of an acid or esterification catalyst.[4]
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Caption: Synthesis of Stearyl Acrylate via Esterification.

Experimental Protocols
The characterization of stearyl acrylate involves a combination of spectroscopic,

chromatographic, and thermal analysis techniques to confirm its structure, purity, and thermal

properties.

Nuclear Magnetic Resonance (NMR) and Fourier-Transform Infrared (FT-IR) spectroscopy are

used for structural confirmation.[11]

Protocol for ¹H NMR Spectroscopy:

Dissolve 5-10 mg of the stearyl acrylate sample in approximately 0.7 mL of a deuterated

solvent (e.g., CDCl₃) within an NMR tube.

Add a small amount of tetramethylsilane (TMS) as an internal standard.
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Acquire the ¹H NMR spectrum using a standard NMR spectrometer.

Expected Signals: The spectrum will show characteristic peaks for the vinyl protons of the

acrylate group (typically between 5.8 and 6.4 ppm), the methylene protons adjacent to the

ester oxygen (~4.1 ppm), a triplet for the terminal methyl group of the stearyl chain (~0.88

ppm), and a large signal complex for the numerous methylene groups of the alkyl chain

(~1.25 ppm).

Protocol for FT-IR Spectroscopy:

Place a small drop of liquid stearyl acrylate (if melted) or a small amount of solid sample

onto the crystal of an Attenuated Total Reflectance (ATR) FT-IR spectrometer.

Record the spectrum, typically over a range of 4000 to 400 cm⁻¹.

Expected Signals: The IR spectrum will be dominated by a strong carbonyl (C=O)

stretching peak around 1720-1730 cm⁻¹, C-O stretching peaks between 1100-1300 cm⁻¹,

and strong C-H stretching peaks from the alkyl chain just below 3000 cm⁻¹.[12]

Purity is typically determined by gas chromatography.[3][6]

Protocol for Gas Chromatography:

Prepare a dilute solution of stearyl acrylate in a suitable volatile solvent (e.g., acetone,

hexane).

Inject a small volume (e.g., 1 µL) of the solution into a gas chromatograph equipped with a

Flame Ionization Detector (FID).

Use a suitable capillary column (e.g., a non-polar or medium-polarity column).

Run a temperature program that allows for the separation of the main component from any

impurities or residual reactants.

Calculate the purity based on the relative peak areas in the resulting chromatogram.

Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are used to

determine thermal transitions and stability.[11][13]
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Protocol for Differential Scanning Calorimetry (DSC):

Accurately weigh 3-5 mg of the sample into an aluminum DSC pan and seal it.

Place the sample pan and an empty reference pan into the DSC cell.

Heat and cool the sample under a nitrogen atmosphere at a controlled rate (e.g., 5-10

°C/min) over a temperature range that encompasses the expected melting and

crystallization events (e.g., 0°C to 60°C).[11][14]

The resulting thermogram will show an endothermic peak for melting and an exothermic

peak for crystallization, from which the melting point (Tm) and heat of fusion (ΔHf) can be

determined.[13]

Protocol for Thermogravimetric Analysis (TGA):

Place an accurately weighed sample (5-10 mg) into a TGA crucible.

Heat the sample at a constant rate (e.g., 10 °C/min) under a nitrogen or air atmosphere to

a high temperature (e.g., 600°C).[11]

The TGA curve plots the percentage of weight loss versus temperature, indicating the

onset of thermal decomposition and the material's overall thermal stability.
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Caption: Experimental Workflow for Stearyl Acrylate Characterization.
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Safety and Hazards
Stearyl acrylate is classified as an irritant and may cause sensitization upon skin contact.[4][7]

It is also considered toxic to aquatic life with long-lasting effects.[4][15]

GHS Hazard Classifications:

Skin Irritation (Category 2): Causes skin irritation.[7][15][16]

Eye Irritation (Category 2): Causes serious eye irritation.[7][15][16]

Skin Sensitization (Category 1): May cause an allergic skin reaction.[7][15][16]

Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory

irritation.[7][15][16]

Hazardous to the Aquatic Environment (Chronic, Category 2): Toxic to aquatic life with

long-lasting effects.[4][15][16]

Handling and Personal Protective Equipment (PPE):

Use only in well-ventilated areas and avoid breathing dust, fumes, or vapor.[4][16]

Wear protective gloves, clothing, and eye/face protection.[4][16]

Wash hands thoroughly after handling.[16]

Contaminated work clothing should not be allowed out of the workplace.[16]

In case of contact with eyes, rinse immediately with plenty of water and seek medical

advice.[4]

If skin irritation or rash occurs, get medical attention.[16]

Applications in Drug Development
While stearyl acrylate has broad industrial applications, its specific properties are highly

relevant to the field of drug development. The long C18 alkyl chain provides significant
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hydrophobicity, and its ability to be polymerized allows for the creation of novel biomaterials.

Controlled-Release Formulations: Poly(stearyl acrylate) and its copolymers can be used to

create hydrophobic matrices or nanoparticles. These structures can encapsulate therapeutic

agents, protecting them from degradation and controlling their release rate, which is

particularly useful for sustained-release drug delivery systems.

Surface Modification: The hydrophobic nature of stearyl acrylate can be used to modify the

surfaces of medical devices or drug carriers to improve biocompatibility or to control

interactions with biological environments.

Formation of Smart Polymers: Copolymers of stearyl acrylate can exhibit temperature-

responsive behavior. For example, hydrogels containing poly(stearyl acrylate) can undergo a

hard-to-soft transition based on the crystalline-to-amorphous transition of the stearyl side

chains, making them candidates for thermosensitive shape-memory materials in biomedical

applications.[14]

Excipients: Due to its film-forming properties, it can be used in topical formulations to help

maintain skin moisture.[17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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